Cas no 120081-44-9 (5-[2-(acetyloxy)ethyl]-2-Pyrrolidinone)

• Product Name: 5-[2-(acetyloxy)ethyl]-2-Pyrrolidinone
• CAS No: 120081-44-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1101527
• PubChem ID: 14323981
• Update Time: 2025-04-20

5-[2-(acetyloxy)ethyl]-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 5-[2-(acetyloxy)ethyl]-2-Pyrrolidinone
• 2-(5-oxopyrrolidin-2-yl)ethyl acetate
• 2-pyrrolidinone, 5-[2-(acetyloxy)ethyl]-
• LogP
• 120081-44-9
• SCHEMBL8744817
• DTXSID00558930

• Inchi： 1S/C8H13NO3/c1-6(10)12-5-4-7-2-3-8(11)9-7/h7H,2-5H2,1H3,(H,9,11)
• InChI Key： QBJIWDVWEGCYPB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC1CCC(N1)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4